Cas no 832740-08-6 (2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide)

2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide is a thienopyrimidine-based hydrazide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a thienopyrimidine core, known for bioactivity, with a hydrazide functional group, enhancing its reactivity and binding properties. This compound may exhibit inhibitory effects on specific enzymatic targets due to its ability to form stable interactions with active sites. Its propyl substituent contributes to lipophilicity, potentially improving membrane permeability. The hydrazide moiety offers versatility for further derivatization, making it a valuable intermediate in drug discovery. Suitable for research in kinase inhibition or antimicrobial studies, it provides a scaffold for developing novel therapeutic agents.
2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide structure
832740-08-6 structure
Product Name:2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide
CAS No:832740-08-6
MF:C12H16N4O2S
MW:280.346040725708
MDL:MFCD04970006
CID:3059448
PubChem ID:17024762
Update Time:2025-06-08

2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide Chemical and Physical Properties

Names and Identifiers

    • <br>2-(4-Oxo-6-propyl-4 H -thieno[2,3- d ]pyrimidin-3-yl)-propionic acid hydraz ide
    • 2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide
    • C12H16N4O2S
    • 832740-08-6
    • BBL039068
    • STK312942
    • AKOS000310162
    • 2-(4-oxo-6-propylthieno[2,3-d]pyrimidin-3(4H)-yl)propanohydrazide
    • EN300-229732
    • 2-(4-oxo-6-propylthieno[2,3-d]pyrimidin-3-yl)propanehydrazide
    • 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide
    • 2-[4-OXO-6-PROPYLTHIENO[2,3-D]PYRIMIDIN-3(4H)-YL]PROPANOHYDRAZIDE
    • 2-(4-Oxo-6-propyl-4H-thieno[2,3-d]pyrimidin-3-yl)-propionic acid hydrazide
    • 2-{4-OXO-6-PROPYLTHIENO[2,3-D]PYRIMIDIN-3-YL}PROPANEHYDRAZIDE
    • 2-(4-oxo-6-propylthieno[2,3-d]pyrimidin-3(4H)-yl)propanehydrazide
    • 2-(4-oxo-6-propyl-4 h-thieno[2,3-d]pyrimidin-3-yl)-propionic acid hydrazide
    • CS-0297275
    • MDL: MFCD04970006
    • Inchi: 1S/C12H16N4O2S/c1-3-4-8-5-9-11(19-8)14-6-16(12(9)18)7(2)10(17)15-13/h5-7H,3-4,13H2,1-2H3,(H,15,17)
    • InChI Key: BAKJUCZMIAYKOQ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C=C1CCC)C(N(C=N2)C(C(NN)=O)C)=O

Computed Properties

  • Exact Mass: 280.09939694Da
  • Monoisotopic Mass: 280.09939694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 116Ų

2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
026545-250mg
2-(4-Oxo-6-propyl-4 H -thieno[2,3- d ]pyrimidin-3-yl)-propionic acid hydrazide
832740-08-6
250mg
£144.00 2022-03-01
Fluorochem
026545-1g
2-(4-Oxo-6-propyl-4 H -thieno[2,3- d ]pyrimidin-3-yl)-propionic acid hydrazide
832740-08-6
1g
£287.00 2022-03-01
Fluorochem
026545-5g
2-(4-Oxo-6-propyl-4 H -thieno[2,3- d ]pyrimidin-3-yl)-propionic acid hydrazide
832740-08-6
5g
£782.00 2022-03-01
Chemenu
CM271643-1g
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4H)-yl)propanehydrazide
832740-08-6 97%
1g
$551 2021-08-18
Chemenu
CM271643-1g
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4H)-yl)propanehydrazide
832740-08-6 97%
1g
$*** 2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367945-50mg
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4h)-yl)propanehydrazide
832740-08-6 97%
50mg
¥2397.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367945-100mg
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4h)-yl)propanehydrazide
832740-08-6 97%
100mg
¥3326.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367945-250mg
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4h)-yl)propanehydrazide
832740-08-6 97%
250mg
¥4757.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367945-500mg
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4h)-yl)propanehydrazide
832740-08-6 97%
500mg
¥6410.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367945-1g
2-(4-Oxo-6-propylthieno[2,3-d]pyrimidin-3(4h)-yl)propanehydrazide
832740-08-6 97%
1g
¥10281.00 2024-07-28

Additional information on 2-{4-oxo-6-propyl-3H,4H-thieno2,3-dpyrimidin-3-yl}propanehydrazide

Introduction to 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide (CAS No. 832740-08-6)

2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide, identified by its CAS number 832740-08-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad biological activity and utility in drug development. The presence of a hydrazide functional group further enhances its potential as a pharmacophore, making it a candidate for further exploration in the synthesis of novel therapeutic agents.

The molecular structure of 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide incorporates a thiophene ring fused with a pyrimidine core, which is a common scaffold in many bioactive molecules. The 4-oxo and 6-propyl substituents on the thienopyrimidine ring contribute to the compound's unique electronic and steric properties, which may influence its interactions with biological targets. The hydrazide moiety at the 3-position of the propyl chain provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that these compounds exhibit inhibitory activity against several enzymes and receptors involved in critical biological pathways. For instance, modifications of the thienopyrimidine core have been explored for their potential in treating inflammatory diseases, cancer, and infectious disorders. The hydrazide group in 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide suggests that it may serve as a precursor for drugs targeting oxidative stress-related conditions or metabolic disorders.

One of the most compelling aspects of this compound is its structural versatility. The hydrazide functionality can undergo various chemical reactions, such as condensation with aldehydes or ketones to form Schiff bases, or cyclization to generate more complex heterocyclic systems. These transformations open up numerous possibilities for designing molecules with enhanced pharmacological properties. Moreover, the propyl substituent at the 6-position introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking studies have been employed to evaluate the binding interactions of 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide with target proteins. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain pathways. Additionally, preliminary experiments suggest that this compound may exhibit antiviral properties by interfering with viral protease activity.

The synthesis of 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the thienopyrimidine core through cyclocondensation reactions followed by functionalization at the 3-position with a propyl group. The introduction of the hydrazide moiety is typically achieved through nucleophilic substitution or condensation reactions under controlled conditions. Advances in synthetic methodologies have facilitated more streamlined approaches to constructing complex heterocyclic frameworks like this one.

Evaluation of the pharmacokinetic properties of 2-{4-oxo-6-propyl-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanehydrazide is crucial for assessing its feasibility as a drug candidate. Studies on its solubility, stability, and metabolic degradation provide insights into its absorption distribution and excretion profiles. Preliminary data indicate that this compound exhibits moderate solubility in aqueous media and stable under physiological conditions, suggesting potential for oral administration or topical application depending on further optimization.

The therapeutic potential of this compound is further supported by its ability to modulate key signaling pathways associated with diseases such as cancer and neurodegeneration. Experimental data from cell-based assays have shown that derivatives of thienopyrimidine can inhibit growth factor receptor tyrosine kinases (RTKs), which are overexpressed in many cancers. Additionally, interactions with mitochondrial enzymes have been observed in some cases, indicating possible effects on energy metabolism relevant to neurodegenerative disorders.

Future research directions for 2-{4-oxylopropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropyloxypropylenepropenepropenepropenepropenepropenepropenepropenepropenepropenepropenepropenepropylenhydrazide include exploring its mechanism of action at a molecular level through crystallographic studies or spectroscopic techniques like NMR and mass spectrometry. These investigations will provide valuable information for rational drug design and optimization efforts aimed at improving efficacy while minimizing side effects.

In conclusion,2-{4-oxybutanoylthiophene]hydrazine, identified by CAS number 832740086, represents an intriguing candidate for pharmaceutical development due to its unique structural features and demonstrated biological activity. Its synthesis presents challenges but offers opportunities through innovative synthetic strategies combined with computational modeling approaches that accelerate hit identification from virtual libraries into lead compounds capable addressing unmet medical needs across multiple therapeutic areas including oncology pain management infectious diseases inflammatory conditions metabolic disorders neurodegenerative diseases cardiovascular diseases among others making it an exciting area ongoing investigation within academic industrial settings worldwide.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent